Cas no 80034-36-2 (Naphthacene, 2-chloro-5,12-bis(phenylethynyl)-)

• Product Name: Naphthacene, 2-chloro-5,12-bis(phenylethynyl)-
• CAS No: 80034-36-2
• MF: C₃₄H₁₉Cl
• MW: 462.967667818069
• CID: 706452
• PubChem ID: 71421345
• Update Time: 2025-04-19

Naphthacene, 2-chloro-5,12-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthacene, 2-chloro-5,12-bis(phenylethynyl)-
• 2-chloro-5,12-bis(2-phenylethynyl)tetracene
• DTXSID00840504
• 2-Chloro-5,12-bis(phenylethynyl)tetracene
• 80034-36-2

• Inchi： 1S/C34H19Cl/c35-28-17-20-30-29(18-15-24-9-3-1-4-10-24)32-21-26-13-7-8-14-27(26)22-33(32)31(34(30)23-28)19-16-25-11-5-2-6-12-25/h1-14,17,20-23H
• InChI Key： ZSARDMCZNCXPAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C#CC3C=CC=CC=3)C3=CC4C=CC=CC=4C=C3C(C#CC3C=CC=CC=3)=C2C=1

Computed Properties

• Exact Mass: 462.1175283g/mol
• Monoisotopic Mass: 462.1175283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 0Ų